Cas no 2306264-29-7 (4-methoxy-5-methyl-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)

• Product Name: 4-methoxy-5-methyl-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
• CAS No: 2306264-29-7
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 5268906
• Update Time: 2026-03-09

4-methoxy-5-methyl-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 4-methoxy-5-methyl-
• 4-methoxy-5-methyl-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid

• Inchi： 1S/C9H9N3O3/c1-5-6(9(13)14)3-12-7(5)8(15-2)10-4-11-12/h3-4H,1-2H3,(H,13,14)
• InChI Key： IORVAWMZCSEIJE-UHFFFAOYSA-N
• SMILES： N12C=C(C(O)=O)C(C)=C1C(OC)=NC=N2

Additional information on 4-methoxy-5-methyl-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid

4-Methoxy-5-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine-6-Carboxylic Acid: A Comprehensive Overview

4-Methoxy-5-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine-6-Carboxylic Acid, with the CAS number 2306264-29-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolo-triazine derivatives, which are known for their unique structural features and versatile applications. The molecule's structure incorporates a pyrrolo[2,1-f][1,2,4]triazine ring system with substituents at positions 4 and 5—a methoxy group and a methyl group, respectively—and a carboxylic acid group at position 6. These structural elements contribute to its distinctive chemical properties and functional versatility.

The synthesis of 4-Methoxy-5-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine-6-Carboxylic Acid involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodology have enabled the efficient construction of this complex structure. For instance, researchers have employed strategies such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the yield and purity of the compound. These methods not only enhance the scalability of the synthesis but also reduce the environmental footprint associated with traditional synthetic routes.

The chemical properties of this compound are heavily influenced by its heterocyclic core. The pyrrolo-triazine system is characterized by aromaticity and conjugation, which impart stability and reactivity to the molecule. The presence of electron-donating groups like methoxy and methyl further modulates its electronic properties. These attributes make it an attractive candidate for various applications in drug discovery and material development.

In terms of biological activity, recent studies have highlighted the potential of 4-Methoxy-5-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine-6-Carboxylic Acid as a lead compound in anti-cancer drug development. Preclinical experiments have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways. Moreover, its carboxylic acid group facilitates bioisosteric replacement strategies, enabling researchers to explore diverse pharmacophores for enhanced therapeutic efficacy.

Beyond pharmacology, this compound has shown promise in materials science applications. Its rigid structure and conjugated system make it suitable for use in organic electronics. For example, derivatives of this compound have been investigated as candidates for organic light-emitting diodes (OLEDs) due to their ability to emit light efficiently under electrical stimulation. Recent research has focused on optimizing its electronic properties through functionalization and structural modifications.

The environmental impact of synthesizing and utilizing 4-Methoxy-5-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine-6-Carboxylic Acid is another critical area of consideration. Researchers are increasingly adopting green chemistry principles to minimize waste generation and energy consumption during its production. Innovations such as solvent-free reactions and recyclable catalysts are being explored to enhance the sustainability of its synthesis.

In conclusion, 4-Methoxy-5-Methyl-Pyrrolo[2,1-f][1,2,4]Triazine-6-Carboxylic Acid, with CAS number 2306264-29-7, represents a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse applications in medicine and materials science while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodology and application development progress further understanding of this compound's capabilities will undoubtedly expand.